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Compound of Interest

Compound Name: Benzyl hexyl ether

Cat. No.: B11962857

An In-depth Technical Guide to the Physical
Properties of Benzyl Hexyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
benzyl hexyl ether, a versatile organic compound with applications in various scientific fields,
including fragrance, pharmaceuticals, and agrochemicals.[1] The following sections detail its
key physical characteristics, supported by structured data, generalized experimental protocols,
and logical diagrams to facilitate a deeper understanding for research and development
professionals.

Core Physical Properties

Benzyl hexyl ether (CAS No. 61103-84-2) is a colorless liquid with the chemical formula
C13H200.[1][2] It is recognized for its characteristic fruity, green, and floral odor profile.[3] Its
molecular structure, consisting of a benzyl group and a hexyl group linked by an ether oxygen,
imparts specific physical properties that are critical for its application as a solvent and a
synthetic intermediate.[1]

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of benzyl hexyl ether
for easy reference and comparison.
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Property Value Unit Source(s)
Molecular Weight 192.3 g/mol [2][3]
Boiling Point

_ 262 °C [3]
(estimated)
Flash Point

_ 105.18 °C [3]
(estimated)
Vapor Pressure 0.0087 @ 20°C;

) hPa [3]
(estimated) 0.0144 @ 25°C
XLogP3-AA 3.9 [3]

Solubility Profile

The solubility of a compound is a critical parameter in drug development and formulation
science. Benzyl hexyl ether, with its significant hydrocarbon content, is generally considered
non-polar, which dictates its solubility in various media.

The table below outlines the solubility of benzyl hexyl ether in water and a range of common
organic solvents at 25°C.
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Solvent Solubility (g/L) Source(s)
Water 0.09 [3]
Ethanol 4830.55 [3]
Methanol 2941.46 [3]
Isopropanol 3582.19 [3]
Ethyl Acetate 9009.92 [3]
n-Propanol 4069.93 [3]
Acetone 6267.1 [3]
n-Butanol 4430.24 [3]
Acetonitrile 5439.89 [3]
Dimethylformamide (DMF) 1764.02 [3]
Toluene 2138.85 [3]
Isobutanol 2927.15 [3]
1,4-Dioxane 7525.88 [3]

Experimental Protocols

While specific experimental documentation for determining the physical properties of benzyl
hexyl ether is not readily available in the public domain, the following sections describe
generalized, standard methodologies that are broadly applicable for such determinations.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like benzyl hexyl ether, with a relatively high boiling point,
distillation-based methods are appropriate.

Methodology: Distillation Method (ASTM D1078)
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e Apparatus Setup: A standard distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a temperature sensor (thermometer or thermocouple), and a receiving
flask.

o Sample Preparation: A measured volume of benzyl hexyl ether is placed in the distillation
flask along with boiling chips to ensure smooth boiling.

o Heating: The flask is heated gently. The heating rate is controlled to maintain a steady
distillation rate.

o Temperature Reading: The temperature is recorded when the first drop of distillate falls from
the condenser and remains constant as the liquid and vapor are in equilibrium. This steady
temperature is recorded as the boiling point.

e Pressure Correction: Since boiling point is pressure-dependent, the atmospheric pressure is
recorded, and the observed boiling point is corrected to the standard pressure (101.3 kPa)
using a nomograph or the Sidney-Young equation if necessary.

Determination of Solubility

Solubility is determined by preparing a saturated solution of the solute in a specific solvent and
then quantifying the concentration of the dissolved solute.

Methodology: Isothermal Shake-Flask Method

o Sample Preparation: An excess amount of benzyl hexyl ether is added to a known volume
of the solvent in a sealed flask.

» Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature (e.g.,
25°C) for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and a
saturated solution is formed.

e Phase Separation: The mixture is allowed to stand undisturbed at the same constant
temperature to allow the undissolved solute to settle. Alternatively, centrifugation can be
used to separate the excess solute.
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e Quantification: A known volume of the clear, saturated supernatant is carefully withdrawn.
The concentration of benzyl hexyl ether in the aliquot is determined using a suitable
analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC), against a calibrated standard curve.

o Calculation: The solubility is then calculated and expressed in grams per liter (g/L) of the
solvent.

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of a common synthetic route for benzyl ethers
and a general workflow for determining physical properties.
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Caption: General Williamson Ether Synthesis pathway for Benzyl Hexyl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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